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Compound of Interest

Compound Name: 3-Phenylcyclohexanone

Cat. No.: B1347610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3-
Phenylcyclohexanone (CAS 20795-53-3), a versatile organic compound. With its unique

molecular structure, featuring a cyclohexanone ring substituted with a phenyl group, this

compound serves as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals,

and fine chemicals.[1] Its reactivity and stability make it a valuable building block in the

development of complex molecules.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-
Phenylcyclohexanone.
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Property Value Source

Molecular Formula C₁₂H₁₄O [2][3]

Molecular Weight 174.24 g/mol [2][3]

Appearance
Colorless liquid or Pale Yellow

to Yellow Oil
[1]

Boiling Point
287-288 °C at 736 Torr, 294°C

at 760 mmHg
[4]

Melting Point 64 °C

Density 1.042 g/cm³ [4]

Solubility

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol.

LogP (Octanol-Water Partition

Coefficient)
2.3 [2]

Refractive Index 1.538

Flash Point 123.7 ± 19.2 °C

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 3-
Phenylcyclohexanone are outlined below.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity.[5] A common

method involves using a capillary tube apparatus.

Procedure:
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A small, finely powdered sample of 3-Phenylcyclohexanone is packed into a capillary tube,

which is sealed at one end.

The capillary tube is placed in a heating block or an oil bath, attached to a thermometer.

The sample is heated slowly, and the temperature is observed.

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has melted.[5] A narrow melting point

range is indicative of a pure compound.

Boiling Point Determination
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[6]

Procedure (Thiele Tube Method):

A small amount of 3-Phenylcyclohexanone is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[7]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a mixture.

Procedure:
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A solution of 3-Phenylcyclohexanone in a volatile organic solvent (e.g., acetone) is

prepared.[8]

A small volume of the sample is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas (mobile phase) through a heated

column containing a stationary phase.

The components of the sample are separated based on their boiling points and interactions

with the stationary phase.

As each component elutes from the column, it enters the mass spectrometer, where it is

ionized and fragmented.

The resulting mass spectrum provides a unique fragmentation pattern, which can be used to

identify the compound by comparing it to a spectral library.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic

compounds.[9]

Procedure:

A small amount of 3-Phenylcyclohexanone is dissolved in a deuterated solvent (e.g.,

CDCl₃).

The sample is placed in an NMR tube and inserted into the spectrometer.

The sample is subjected to a strong magnetic field and irradiated with radiofrequency pulses.

The nuclei of the atoms in the molecule absorb and re-emit this energy at specific

frequencies.

The resulting NMR spectrum provides information about the chemical environment,

connectivity, and spatial arrangement of the atoms in the molecule. Both ¹H NMR and ¹³C

NMR spectra are typically acquired for a complete structural analysis.[10]
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Experimental Workflow: Synthesis and Purification
The following diagram illustrates a typical workflow for the synthesis and purification of 3-
Phenylcyclohexanone, based on a documented procedure for its chiral synthesis.
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Asymmetric Synthesis

Work-up

Purification

Reactants:
2-Cyclohexen-1-one
Phenylboronic acid

1,4-Addition Reaction

Rhodium-BINAP Catalyst

Solvent Extraction
(e.g., with Diethyl Ether)

Crude Product

Washing Steps
(Acidic and Basic)

Drying
(e.g., with Anhydrous MgSO4)

Silica Gel
Chromatography

Concentrated Crude

Distillation under
Reduced Pressure

Final Product:
(R)-3-Phenylcyclohexanone

Purified Product

Click to download full resolution via product page

Caption: Synthetic and purification workflow for 3-Phenylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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